Cas no 1448135-73-6 (N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-(trifluoromethyl)benzamide)

• Product Name: N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-(trifluoromethyl)benzamide
• CAS No: 1448135-73-6
• MF: C₁₇H₁₄F₃N₃OS
• MW: 365.372772693634
• CID: 5833950
• PubChem ID: 71808138
• Update Time: 2025-05-22

N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-thiophen-2-ylpyrazol-1-yl)ethyl]-2-(trifluoromethyl)benzamide
• N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-(trifluoromethyl)benzamide
• AKOS024562629
• 1448135-73-6
• F6439-5117
• N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-2-(trifluoromethyl)benzamide

• Inchi： 1S/C17H14F3N3OS/c18-17(19,20)13-5-2-1-4-12(13)16(24)21-8-10-23-9-7-14(22-23)15-6-3-11-25-15/h1-7,9,11H,8,10H2,(H,21,24)
• InChI Key： ZHHVUQIFTGDSLA-UHFFFAOYSA-N
• SMILES： C(NCCN1C=CC(C2SC=CC=2)=N1)(=O)C1=CC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 365.08096774g/mol
• Monoisotopic Mass: 365.08096774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.2Ų

Additional information on N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-(trifluoromethyl)benzamide

Comprehensive Overview of N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-(trifluoromethyl)benzamide (CAS No. 1448135-73-6)

The compound N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-(trifluoromethyl)benzamide (CAS No. 1448135-73-6) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. With its unique structural features, including a thiophene ring, a pyrazole moiety, and a trifluoromethylbenzamide group, this compound exhibits remarkable potential for applications in drug discovery and advanced material development. Researchers are particularly interested in its pharmacological properties, as the presence of the trifluoromethyl group often enhances bioavailability and metabolic stability.

In recent years, the demand for heterocyclic compounds like N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-(trifluoromethyl)benzamide has surged due to their versatility in small-molecule therapeutics. The pyrazole-thiophene hybrid structure is a common motif in kinase inhibitors, which are pivotal in treating diseases such as cancer and inflammatory disorders. This compound's CAS No. 1448135-73-6 is frequently searched in academic databases and patent filings, reflecting its growing relevance in biomedical research.

From a synthetic chemistry perspective, the incorporation of a trifluoromethylbenzamide group into the molecule enhances its electrophilic character, making it a valuable intermediate for further derivatization. The thiophene ring, known for its electron-rich nature, contributes to the compound's ability to participate in π-stacking interactions, a critical feature in drug-receptor binding. These attributes make CAS No. 1448135-73-6 a subject of intense study in structure-activity relationship (SAR) analyses.

The compound's potential extends beyond pharmaceuticals. In materials science, its aromatic and heteroaromatic components are explored for applications in organic electronics, such as OLEDs and conductive polymers. The trifluoromethyl group also imparts lipophilicity, which is advantageous in designing surface-modifying agents. This dual applicability in life sciences and advanced materials underscores its interdisciplinary significance.

Given the rising interest in personalized medicine and targeted therapies, N-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-(trifluoromethyl)benzamide is often discussed in the context of high-throughput screening and fragment-based drug design. Its molecular weight and logP value align well with the Lipinski's Rule of Five, making it a promising candidate for lead optimization. Researchers are also investigating its metabolic pathways to assess its suitability for in vivo studies.

In summary, CAS No. 1448135-73-6 represents a fascinating case study in modern chemical research. Its multifunctional architecture and broad applicability make it a valuable asset in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative therapeutics and next-generation materials.